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Compound of Interest

Compound Name: Tracazolate

Cat. No.: B1211167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and pharmacological profile of tracazolate. It is designed to serve as a core resource for

professionals in the fields of neuroscience, pharmacology, and drug development. This

document details the physicochemical characteristics of tracazolate, its mechanism of action

as a modulator of the GABA-A receptor, and methodologies for its study.

Chemical Identity and Structure
Tracazolate, with the systematic IUPAC name ethyl 4-(butylamino)-1-ethyl-6-methyl-1H-

pyrazolo[3,4-b]pyridine-5-carboxylate, is a pyrazolopyridine derivative.[1][2] It belongs to the

class of nonbenzodiazepine anxiolytics, acting as a positive allosteric modulator of the GABA-A

receptor.[1]

Table 1: Chemical Identifiers of Tracazolate
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Identifier Value

IUPAC Name
ethyl 4-(butylamino)-1-ethyl-6-methyl-1H-

pyrazolo[3,4-b]pyridine-5-carboxylate

CAS Number 41094-88-6

PubChem CID 5522

ChEMBL ID CHEMBL84567

UNII NH0HPL3U1T

Molecular Formula C16H24N4O2

SMILES
CCCCNC1=C(C(=O)OCC)C(C)=NC2=C1C=NN

2CC

InChI

InChI=1S/C16H24N4O2/c1-5-8-9-17-14-12-10-

18-20(6-2)15(12)19-11(4)13(14)16(21)22-7-

3/h10H,5-9H2,1-4H3,(H,17,19)

InChIKey PCTRYMLLRKWXGF-UHFFFAOYSA-N

Physicochemical Properties
Tracazolate is a synthetic organic compound with the following physicochemical properties:

Table 2: Physicochemical Properties of Tracazolate
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Property Value Source

Molecular Weight 304.39 g/mol PubChem

Melting Point 73.5-75 °C CAS Common Chemistry

Boiling Point (Predicted) 419.5 °C at 760 mmHg LookChem

Solubility
Slightly soluble in DMSO and

water
Vulcanchem

LogP (Predicted) 3.22 LookChem

pKa (Predicted) 5.01 ± 0.10 LookChem

Hydrogen Bond Donor Count 1
IUPHAR/BPS Guide to

PHARMACOLOGY

Hydrogen Bond Acceptor

Count
5

IUPHAR/BPS Guide to

PHARMACOLOGY

Rotatable Bond Count 8
IUPHAR/BPS Guide to

PHARMACOLOGY

Pharmacological Properties
Tracazolate is recognized for its anxiolytic and anticonvulsant effects, with sedative properties

emerging at higher doses.[1] Its primary mechanism of action involves the allosteric modulation

of GABA-A receptors, the main inhibitory neurotransmitter receptors in the central nervous

system.

Table 3: Pharmacological Profile of Tracazolate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1211167?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tracazolate
https://www.benchchem.com/product/b1211167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description

Mechanism of Action
Positive allosteric modulator of GABA-A

receptors.[1]

Receptor Subtype Selectivity

Selective for GABA-A receptors containing α1

and β3 subunits.[1] The functional effect

(potentiation or inhibition) is dependent on the

third subunit (e.g., γ, δ, or ε).[3]

Pharmacological Effects Anxiolytic and anticonvulsant.[1]

GABA-A Receptor Signaling Pathway
Tracazolate enhances the function of GABA-A receptors, which are ligand-gated ion channels.

The binding of GABA to its receptor opens a chloride ion channel, leading to an influx of

chloride ions and hyperpolarization of the neuron, thus inhibiting action potential firing.

Tracazolate binds to an allosteric site on the receptor, increasing the efficiency of GABA

binding and subsequent chloride ion influx.
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1. Membrane Preparation
(e.g., from rat brain tissue)

2. Incubation
- Membrane preparation

- Radioligand (e.g., [3H]flunitrazepam)
- Tracazolate (varying concentrations)

3. Filtration
(Separation of bound and free radioligand)

4. Scintillation Counting
(Quantification of bound radioligand)

5. Data Analysis
(Calculation of IC50 and Ki values)

 

1. Cell Preparation
(e.g., Xenopus oocytes or HEK293 cells

expressing specific GABA-A receptor subunits)

2. Whole-Cell Patching
(Formation of a gigaohm seal and

establishment of whole-cell configuration)

3. Current Recording
- Apply GABA to evoke a baseline current

- Co-apply GABA and Tracazolate

4. Data Analysis
(Measurement of changes in current amplitude,

potentiation, or inhibition)
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1. Animal Acclimation
(Habituation to the testing room)

2. Drug Administration
(e.g., intraperitoneal injection of Tracazolate

or vehicle)

3. Placement on Maze
(Animal is placed in the center of the

elevated plus maze)

4. Free Exploration
(5-minute test session recorded by video)

5. Behavioral Analysis
(Time spent and entries into open and closed arms)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211167#tracazolate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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